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Compound of Interest

Compound Name: Streptothricin E

Cat. No.: B1681147

Audience: Researchers, scientists, and drug development professionals.

Introduction

Streptothricin E is a member of the streptothricin group of aminoglycoside antibiotics
produced by Streptomyces species.[1][2] These antibiotics are effective against a broad
spectrum of bacteria. Streptothricins, often in a mixture known as nourseothricin, are widely
used as selection agents in molecular biology for genetically modified prokaryotic and
eukaryotic cells.[3][4] Proper preparation and storage of Streptothricin E stock solutions are
critical for ensuring its stability and efficacy in experimental settings. This document provides a
detailed protocol for the preparation, storage, and use of Streptothricin E stock solutions.

Chemical and Physical Properties

A summary of the key quantitative data for Streptothricin E is presented below for easy
reference.
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Property Data Reference
Chemical Formula C25H46N10009 [5]
Molecular Weight 630.7 g/mol [5]
CAS Number 3776-38-3 [2][5][6]
Recommended Solvent Sterile, nuclease-free water [3]
Solubility Highly soluble in water [31[7]
Storage (Solid Form) Desiccated at -20°C [8]
Storage (Stock Solution) Aliquots in tightly sealed vials 1]

at -20°C
Solution Stability Up to 1 month at -20°C [3][8]

Experimental Protocols

This protocol outlines the steps to prepare a concentrated stock solution that can be diluted to
a working concentration for various applications.

Materials:

o Streptothricin E powder

 Sterile, nuclease-free water

o Sterile conical tubes (e.g., 15 mL or 50 mL)

o Sterile 0.22 um syringe filter

 Sterile syringe (size dependent on final volume)

 Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)
o Vortex mixer

Procedure:
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e Calculations:

o To prepare a 50 mg/mL stock solution, determine the required mass of Streptothricin E
powder based on your desired final volume.

o Example: For 10 mL of a 50 mg/mL stock solution, you will need: 10 mL * 50 mg/mL = 500
mg of Streptothricin E.

» Weighing:

o In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount
of Streptothricin E powder. Avoid creating aerosols.

e Dissolving:
o Transfer the weighed powder into a sterile conical tube.
o Add the desired volume of sterile, nuclease-free water.

o Cap the tube securely and vortex until the powder is completely dissolved. Streptothricins
are readily soluble in water.[3][7]

 Sterilization:
o Draw the entire solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe tip.

o Dispense the solution through the filter into a new sterile conical tube. Note: Do not
autoclave Streptothricin solutions, as heat can degrade the antibiotic.

 Aliquoting and Storage:

o Dispense the sterile stock solution into single-use aliquots in sterile microcentrifuge tubes.
This practice minimizes the risk of contamination and avoids repeated freeze-thaw cycles
that can reduce the antibiotic's efficacy.
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o Label each aliquot clearly with the name of the antibiotic, concentration, and date of
preparation.

o Store the aliquots at -20°C.[3][8] They are generally stable for up to one month.[8]

This protocol describes how to dilute the stock solution to a final working concentration in liquid
or solid culture media.

Procedure:

e Thawing:
o Remove one aliquot of the Streptothricin E stock solution from the -20°C freezer.
o Thaw at room temperature or on ice.

e Dilution:

o Calculate the volume of stock solution required to achieve the desired final concentration
in your media. The standard dilution is 1:1000.

o Example: To prepare 1 Liter of LB agar with a final Streptothricin E concentration of 50
png/mL from a 50 mg/mL stock:

» Volume of stock = (Final Concentration * Final Volume) / Stock Concentration
» Volume of stock = (50 pg/mL * 1000 mL) / 50,000 pg/mL =1 mL
o Therefore, add 1 mL of the 50 mg/mL stock solution to 1 L of media.
» Addition to Media:
o For liquid media, add the calculated volume of stock solution and mix thoroughly.

o For solid media (e.g., agar plates), prepare and autoclave the medium first. Allow it to cool
to a handleable temperature (approximately 50-55°C) before adding the antibiotic. Adding
the antibiotic to molten agar that is too hot may cause degradation.
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o Mix well by swirling the flask and then pour the plates.

Recommended Working Concentrations

The optimal working concentration of Streptothricin E can vary depending on the cell type and
experimental conditions. It is recommended to perform a kill curve experiment to determine the
minimum concentration required for effective selection for your specific application. The table
below provides commonly used starting concentrations for nourseothricin (a mixture containing
Streptothricin E), which can serve as a guideline.

. Recommended Working
Organism . Reference
Concentration

Escherichia coli 50 pg/mL [319]
Saccharomyces cerevisiae 100 pg/mL [319]
Arabidopsis thaliana 25 -100 pg/mL [31[4]
Leishmania sp. >100 pg/mL [3]
Cryptococcus neoformans 100 pg/mL [3]

Workflow Visualization

The following diagram illustrates the complete workflow for preparing and using Streptothricin

E solutions in experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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